![molecular formula C18H17ClN2OS2 B4265669 N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-5-propyl-3-thiophenecarboxamide](/img/structure/B4265669.png)
N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-5-propyl-3-thiophenecarboxamide
Overview
Description
N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-5-propyl-3-thiophenecarboxamide, also known as CP-945,598, is a compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and has shown promising results in the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-5-propyl-3-thiophenecarboxamide is not fully understood. However, it is believed to act by inhibiting the activity of the enzyme fatty acid amide hydrolase (FAAH). FAAH is responsible for the breakdown of endocannabinoids, which are known to have analgesic and anti-inflammatory effects. By inhibiting FAAH, this compound increases the levels of endocannabinoids, leading to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation by decreasing the levels of pro-inflammatory cytokines such as TNF-alpha and IL-6. It has also been shown to decrease pain by increasing the levels of endocannabinoids. In addition, it has been shown to have anticonvulsant effects by modulating the activity of voltage-gated sodium channels.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-5-propyl-3-thiophenecarboxamide in lab experiments is its specificity for FAAH. This allows researchers to study the effects of inhibiting FAAH on various physiological processes. However, one of the limitations of using this compound is its potential off-target effects. It is important for researchers to carefully design experiments to minimize these effects.
Future Directions
There are several future directions for the study of N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-5-propyl-3-thiophenecarboxamide. One direction is to further study its potential use in the treatment of neuropathic pain, epilepsy, and multiple sclerosis. Another direction is to study its potential use in combination with other drugs for the treatment of various diseases. Finally, further studies are needed to fully understand its mechanism of action and potential off-target effects.
Conclusion
In conclusion, this compound is a compound that has shown promising results in the treatment of various diseases. Its specificity for FAAH has made it a valuable tool for studying the effects of inhibiting FAAH on various physiological processes. However, further studies are needed to fully understand its potential therapeutic applications and limitations.
Scientific Research Applications
N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-5-propyl-3-thiophenecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. In addition, it has been studied for its potential use in the treatment of neuropathic pain, epilepsy, and multiple sclerosis.
properties
IUPAC Name |
N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-5-propylthiophene-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN2OS2/c1-3-4-15-9-13(10-23-15)17(22)21-18-20-16(11(2)24-18)12-5-7-14(19)8-6-12/h5-10H,3-4H2,1-2H3,(H,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAZGYDHNZKFOMK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=CS1)C(=O)NC2=NC(=C(S2)C)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.